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Compound of Interest

Compound Name: ALB-127158(a)

Cat. No.: B605276 Get Quote

Application Notes and Protocols: ALB-127158(a)
For Researchers, Scientists, and Drug Development Professionals

Introduction
ALB-127158(a) is a potent and selective antagonist of the Melanin-Concentrating Hormone

Receptor 1 (MCHR1), a G protein-coupled receptor (GPCR) predominantly expressed in the

central nervous system.[1] MCHR1 is implicated in the regulation of energy homeostasis,

appetite, and mood.[2] By blocking the downstream signaling cascades initiated by the

endogenous ligand, melanin-concentrating hormone (MCH), ALB-127158(a) is a valuable tool

for investigating the physiological roles of the MCH system.[2] It has been evaluated in

preclinical models for obesity and has undergone Phase I clinical trials.[3][4]

Physicochemical and In Vivo Data
While comprehensive solubility data in a wide range of solvents is not readily available in the

public domain, the following table summarizes key information for ALB-127158(a).
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Parameter Value Reference

Molecular Weight 404.44 g/mol

Chemical Formula C₂₃H₂₁FN₄O₂

Target

Melanin-Concentrating

Hormone Receptor 1 (MCHR1)

Antagonist

[1]

Solubility
Ethanol: 2 mg/mL (with

sonication)
[3]

Appearance White to off-white solid

In Vivo Dosing (Mice)
5-15 mg/kg, twice daily (b.i.d.),

oral administration (p.o.)

In Vivo Dosing (Rats)
Starting at 1.25 mg/kg, oral

administration (p.o.)

Recommended Vehicle for Animal Dosing (Oral
Gavage)
For in vivo studies involving oral administration of ALB-127158(a) in rodents, a suspension in a

methylcellulose-based vehicle is commonly employed. This vehicle is suitable for compounds

with low aqueous solubility.

Component Concentration Purpose

Methylcellulose 0.5% (w/v) Suspending agent

Tween 80 (optional) 0.1% - 0.5% (v/v)
Surfactant to improve

wettability

Sterile Water q.s. to final volume Vehicle base
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Protocol 1: Preparation of 0.5% Methylcellulose Vehicle
for Oral Gavage
This protocol describes the preparation of a 100 mL stock of 0.5% methylcellulose in sterile

water.

Materials:

Methylcellulose powder

Sterile, purified water

Sterile graduated cylinder

Sterile beaker or flask (250 mL)

Stir plate and magnetic stir bar

Autoclave or sterile filter (0.22 µm)

Procedure:

Heat Water: Heat approximately 50 mL of sterile water to 60-80°C.

Dissolve Methylcellulose: While stirring the heated water vigorously with a magnetic stir bar,

slowly add 0.5 g of methylcellulose powder. Continue stirring until the powder is fully

dispersed.

Cool and Hydrate: Remove the solution from the heat and add 50 mL of cold sterile water.

Continue stirring in a cold water bath until the solution becomes clear and viscous. This may

take 30-60 minutes.

Sterilization: Autoclave the vehicle or sterilize by passing it through a 0.22 µm filter.

Storage: Store the prepared vehicle at 2-8°C.
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Protocol 2: Preparation of ALB-127158(a) Suspension
for Dosing
This protocol provides a general method for preparing a dosing suspension of ALB-127158(a).
The final concentration should be calculated based on the desired dose (mg/kg) and the dosing

volume for the specific animal model.

Materials:

ALB-127158(a) powder

Prepared 0.5% methylcellulose vehicle

Vortex mixer

Sonicator (optional, but recommended)

Appropriate sterile tubes for formulation

Procedure:

Calculate Required Mass: Determine the total mass of ALB-127158(a) needed for the study

based on the number of animals, dose, and dosing volume. It is advisable to prepare a slight

excess to account for any loss during preparation and administration.

Weigh Compound: Accurately weigh the calculated amount of ALB-127158(a) powder and

place it in a sterile tube.

Add Vehicle: Add a small amount of the 0.5% methylcellulose vehicle to the powder to create

a paste.

Homogenize: Triturate the paste to ensure the compound is thoroughly wetted.

Dilute to Final Volume: Gradually add the remaining vehicle to reach the final desired

concentration, vortexing intermittently.

Ensure Homogeneity: For a uniform suspension, vortex the mixture thoroughly before each

animal is dosed. Sonication can also be used to aid in creating a homogenous suspension.
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Caption: Workflow for vehicle and dosing formulation preparation.
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Caption: Simplified MCHR1 signaling pathway and antagonism by ALB-127158(a).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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